Cas no 1216725-81-3 (2,6(7)-Dimethylanthracene)

• Product Name: 2,6(7)-Dimethylanthracene
• CAS No: 1216725-81-3
• MF: C₁₆H₁₄
• MW: 206.282364368439
• CID: 4553558
• Update Time: 2025-05-22

2,6(7)-Dimethylanthracene Chemical and Physical Properties

Names and Identifiers

• 2,6(7)-Dimethylanthracene

• Inchi： 1S/C16H14/c1-11-3-5-13-10-16-8-12(2)4-6-14(16)9-15(13)7-11/h3-10H,1-2H3
• InChI Key： AYRABHFHMLXKBT-UHFFFAOYSA-N
• SMILES： C12C=CC(C)=CC1=CC1=C(C=C(C=C1)C)C=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthracenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes

Additional information on 2,6(7)-Dimethylanthracene

Recent Advances in the Study of 2,6(7)-Dimethylanthracene (CAS: 1216725-81-3) in Chemical Biology and Pharmaceutical Research

The compound 2,6(7)-Dimethylanthracene (CAS: 1216725-81-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings related to this compound, focusing on its synthesis, biological activity, and implications for drug development. The following sections provide a comprehensive overview of the current state of research, highlighting key methodologies, results, and future directions.

Recent studies have explored the synthetic pathways for 2,6(7)-Dimethylanthracene, emphasizing its role as a versatile intermediate in the production of more complex polycyclic aromatic hydrocarbons (PAHs). Researchers have developed novel catalytic methods to enhance the yield and purity of this compound, which is critical for its application in drug discovery. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of palladium-catalyzed cross-coupling reactions to achieve high selectivity in the synthesis of 2,6(7)-Dimethylanthracene derivatives, paving the way for scalable production.

In addition to its synthetic utility, 2,6(7)-Dimethylanthracene has shown promising biological activity in preclinical models. A recent investigation published in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits potent inhibitory effects on certain cancer cell lines, particularly those associated with breast and lung cancers. The study attributed this activity to the compound's ability to intercalate DNA and disrupt cellular replication processes. These findings suggest that 2,6(7)-Dimethylanthracene could serve as a lead compound for the development of novel anticancer agents.

Further research has delved into the mechanistic underpinnings of 2,6(7)-Dimethylanthracene's biological effects. A 2024 study in Chemical Science employed computational modeling and spectroscopic techniques to elucidate the compound's interaction with biological targets. The results indicated that the methyl groups at positions 2 and 6(7) play a crucial role in stabilizing the compound's binding to DNA and proteins, thereby enhancing its therapeutic potential. This mechanistic insight is invaluable for the rational design of derivatives with improved efficacy and reduced toxicity.

Despite these advancements, challenges remain in the clinical translation of 2,6(7)-Dimethylanthracene. Issues such as poor solubility and potential off-target effects need to be addressed through structural modifications and formulation strategies. Recent efforts have focused on developing nanoparticle-based delivery systems to improve the compound's bioavailability and targeting specificity. A 2023 report in Advanced Drug Delivery Reviews highlighted the success of lipid-based nanoparticles in enhancing the delivery of 2,6(7)-Dimethylanthracene to tumor sites in animal models, underscoring the potential of nanotechnology in overcoming current limitations.

In conclusion, 2,6(7)-Dimethylanthracene (CAS: 1216725-81-3) represents a promising candidate for further exploration in chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity, make it a valuable tool for drug discovery and development. Future studies should focus on optimizing its pharmacological properties and advancing it through preclinical and clinical trials. The integration of synthetic chemistry, computational modeling, and nanotechnology will be key to unlocking the full potential of this compound in therapeutic applications.